Cas no 1797334-34-9 (4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide
• CAS No: 1797334-34-9
• MF: C₁₈H₁₄N₆OS₂
• MW: 394.473359584808
• CID: 5371951
• Update Time: 2025-05-24

4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide

• Inchi： 1S/C18H14N6OS2/c1-11-16(27-24-23-11)17(25)20-13-6-4-12(5-7-13)15-10-26-18(22-15)21-14-3-2-8-19-9-14/h2-10H,1H3,(H,20,25)(H,21,22)
• InChI Key： IFXJZCMOJXQCDI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide

4-Methyl-N-[4-[2-(Pyridin-3-Ylamino)-1,3-Thiazol-4-Yl]Phenyl]Thiadiazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1797334-34-9, known as 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiadiazole ring system, a pyridine moiety, and a thiazole group, all interconnected in a way that imparts unique chemical properties.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the pyridin-3-ylamino group in this molecule suggests potential applications in the design of bioactive compounds with enhanced stability and selectivity. Researchers at leading institutions have reported that such structures can interact with specific biological targets, making them promising candidates for therapeutic interventions.

The synthesis of 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has enabled chemists to achieve high yields and purities. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes.

In terms of applications, this compound has shown remarkable activity in preclinical studies targeting inflammatory diseases. Its ability to modulate key inflammatory pathways has been extensively documented in recent publications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects comparable to existing drugs but with fewer side effects. This makes it a strong candidate for further development into clinical trials.

Beyond its therapeutic potential, the compound also finds applications in materials science. The thiadiazole group is known for its electron-withdrawing properties, which make it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers at the University of California have explored its use in designing new types of organic photovoltaic materials, where its electronic properties contribute to improved device performance.

The structural complexity of 4-methyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]thiadiazole-5-carboxamide also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its pharmacokinetic properties. These studies provide valuable insights into its potential as a drug candidate and guide further experimental work.

In conclusion, the compound with CAS No. 1797334-34-9 represents a cutting-edge advancement in chemical research with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a key player in the development of new therapies and materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.